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Compound of Interest

Compound Name: 8alpha-Hydroxy-alpha-gurjunene

Cat. No.: B589337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8alpha-Hydroxy-alpha-gurjunene is a sesquiterpenoid alcohol, a derivative of the naturally

occurring sesquiterpene alpha-gurjunene. Sesquiterpenoids, with their complex cyclic

structures, are a significant class of compounds in the fragrance industry, often contributing to

the woody, spicy, and balsamic notes of perfumes and essential oils. While alpha-gurjunene is

known for its characteristic woody and earthy aroma, the introduction of a hydroxyl group at the

8-alpha position is expected to modify its olfactory profile, potentially introducing new facets

and enhancing its substantivity.

This document provides detailed application notes and protocols for the potential use of

8alpha-Hydroxy-alpha-gurjunene in fragrance development. Due to the limited publicly

available data on the specific olfactory properties of 8alpha-Hydroxy-alpha-gurjunene, this

guide also draws upon the known characteristics of its parent compound, alpha-gurjunene, and

the general behavior of sesquiterpenoid alcohols in perfumery.

Physicochemical Properties
A summary of the known physicochemical properties of 8alpha-Hydroxy-alpha-gurjunene
and its parent compound, alpha-gurjunene, is presented in Table 1. This data is essential for
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formulation and stability testing.

Property
8alpha-Hydroxy-alpha-
gurjunene

alpha-Gurjunene

Chemical Structure C₁₅H₂₄O C₁₅H₂₄

Molecular Weight 220.35 g/mol 204.35 g/mol

CAS Number 70206-70-1 489-40-7

Appearance Likely a viscous liquid or solid Colorless to pale yellow liquid

Odor Profile

Not publicly documented;

expected to be a variation of

woody, earthy, with potential

for softer, slightly sweeter, or

more floral nuances due to the

hydroxyl group.

Woody, earthy, resinous, with

spicy and balsamic

undertones.[1]

Boiling Point
Expected to be higher than

alpha-gurjunene
~262-263 °C

Solubility

Expected to be soluble in

ethanol and other common

fragrance solvents.

Soluble in ethanol.

Olfactory Profile and Application in Fragrance
Development
While specific sensory data for 8alpha-Hydroxy-alpha-gurjunene is not available, the

following section outlines its expected olfactory characteristics and potential applications based

on the properties of related compounds.

Expected Fragrance Profile
The addition of a hydroxyl group to a sesquiterpene hydrocarbon like alpha-gurjunene typically

leads to:
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Increased Polarity: This can result in a decrease in volatility and an increase in tenacity,

making it a potential mid-to-base note in a fragrance composition.

Modification of Scent: The woody and earthy notes of the parent compound may be

softened, and new, more complex facets could emerge. These might include subtle floral,

creamy, or sweet undertones. The overall impression is likely to be a more refined and

rounded woody character.

The logical relationship of the potential scent profile of 8alpha-Hydroxy-alpha-gurjunene is

visualized in the diagram below.

alpha-Gurjunene Scent Profile

Potential Modified Scent Profile

alpha-Gurjunene

Woody Earthy Resinous 8alpha-Hydroxy-alpha-gurjunene

Softer Woody Subtle SweetnessCreamy Nuances Enhanced Tenacity

Hydroxylation
Effect Modification

Click to download full resolution via product page

Figure 1. Potential modification of scent profile due to hydroxylation.

Potential Applications in Perfumery
Given its expected properties, 8alpha-Hydroxy-alpha-gurjunene could be a valuable

ingredient in various fragrance types:

Woody Accords: As a primary or secondary woody component, it could provide a unique,

refined character.
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Oriental and Chypre Fragrances: Its potential for warmth and tenacity would make it an

excellent contributor to the complex base notes of these fragrance families.

Fixative: The increased polarity and molecular weight suggest it could act as a fixative,

prolonging the evaporation of more volatile top and middle notes.

Experimental Protocols
To fully characterize 8alpha-Hydroxy-alpha-gurjunene for fragrance applications, a series of

experimental protocols should be followed.

Protocol 1: Sensory Evaluation - Odor Profile
Objective: To determine the detailed olfactory profile of 8alpha-Hydroxy-alpha-gurjunene.

Materials:

8alpha-Hydroxy-alpha-gurjunene (high purity)

Ethanol (perfumer's grade, odorless)

Glass smelling strips

Odor-free evaluation booths

Panel of trained sensory analysts (minimum of 5)

Standard fragrance references for descriptive terms

Procedure:

Sample Preparation: Prepare a 10% solution of 8alpha-Hydroxy-alpha-gurjunene in

ethanol.

Evaluation:

Dip a smelling strip into the solution, allowing the ethanol to evaporate for approximately

30 seconds.
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Present the strip to each panelist in an individual, odor-free booth.

Panelists will evaluate the odor at different time intervals (top note: 0-5 mins; middle note:

5-60 mins; base note: >60 mins) to assess the evolution of the scent.

Data Collection: Panelists will independently record descriptive terms for the fragrance at

each time point. A standardized lexicon of fragrance descriptors should be used.

Data Analysis: Compile the descriptors from all panelists. The frequency of each descriptor

will be used to create a comprehensive odor profile.

Protocol 2: Sensory Evaluation - Tenacity on Skin
Objective: To measure the longevity (tenacity) of the fragrance on the skin.

Materials:

10% solution of 8alpha-Hydroxy-alpha-gurjunene in ethanol

Human subjects (screened for skin sensitivities)

Odor-free soap for washing

Evaluation area with controlled temperature and humidity

Procedure:

Application: Apply a standardized amount (e.g., 0.1 mL) of the solution to a designated area

on the forearm of each subject.

Evaluation: At regular intervals (e.g., every 30 minutes for the first 4 hours, then hourly), a

trained evaluator will assess the intensity of the scent on a scale (e.g., 0 = no odor, 5 = very

strong).

Data Analysis: Plot the average intensity rating against time to create an evaporation curve.

The time at which the odor is no longer detectable is the tenacity value.
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The general workflow for the sensory evaluation of a new fragrance ingredient is depicted in

the following diagram.
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Figure 2. Workflow for the sensory evaluation of a new fragrance ingredient.

Protocol 3: Instrumental Analysis - Gas
Chromatography-Mass Spectrometry (GC-MS)
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Objective: To confirm the purity of 8alpha-Hydroxy-alpha-gurjunene and identify any potential

impurities.

Materials:

8alpha-Hydroxy-alpha-gurjunene sample

GC-MS instrument with a suitable capillary column (e.g., DB-5ms)

Helium carrier gas

Appropriate solvent for sample dilution (e.g., hexane)

Procedure:

Sample Preparation: Prepare a dilute solution of the sample in the chosen solvent.

GC-MS Analysis:

Inject the sample into the GC-MS system.

Use a temperature program that allows for the separation of sesquiterpenoids.

The mass spectrometer will generate mass spectra for each eluting peak.

Data Analysis:

Identify the peak corresponding to 8alpha-Hydroxy-alpha-gurjunene based on its

retention time and mass spectrum.

Compare the mass spectra of any other peaks with a spectral library (e.g., NIST) to

identify impurities.

Calculate the purity of the sample based on the relative peak areas.

Protocol 4: Instrumental Analysis - Gas
Chromatography-Olfactometry (GC-O)
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Objective: To identify the specific odor character of 8alpha-Hydroxy-alpha-gurjunene and any

trace components that may contribute to its overall scent.

Materials:

8alpha-Hydroxy-alpha-gurjunene sample

GC-O instrument, which splits the column effluent between a mass spectrometer and a

sniffing port.

Trained sensory analyst to act as the "detector" at the sniffing port.

Procedure:

GC-O Analysis:

The sample is injected and separated on the GC column as in the GC-MS protocol.

As compounds elute from the column, the analyst at the sniffing port records the time,

intensity, and a descriptor for each odor detected.

Data Correlation: The olfactometry data is correlated with the mass spectrometry data to link

specific chemical compounds to their perceived odors.

Conclusion
8alpha-Hydroxy-alpha-gurjunene represents a promising, yet under-characterized, molecule

for fragrance development. Based on the known properties of its parent compound and the

general effects of hydroxylation on sesquiterpenes, it is anticipated to possess a refined woody

character with enhanced tenacity. The experimental protocols outlined in this document provide

a comprehensive framework for the full sensory and analytical characterization of this

compound, which is a prerequisite for its successful incorporation into commercial fragrance

formulations. Further research to generate specific sensory data for 8alpha-Hydroxy-alpha-
gurjunene is highly recommended to unlock its full potential in the art and science of

perfumery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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